4,5-Dichloro-2-nitro-benzoic acid ethyl ester

• IUPAC Name: ethyl 4,5-dichloro-2-nitrobenzoate
• InChI: InChI=1S/C9H7Cl2NO4/c1-2-16-9(13)5-3-6(10)7(11)4-8(5)12(14)15/h3-4H,2H2,1H3
• InChI Key: HYOGEKYPUMHAIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl
• Molecular Formula: C9H7Cl2NO4
• DSSTOX Substance ID: DTXSID70403362
• Molecular Weight: 264.06 g/mol
• CAS RN: 62486-38-8

Description

4,5-Dichloro-2-nitro-benzoic acid ethyl ester (DCNB-EE) is a synthetic compound that has been used in a variety of scientific research applications, due to its unique properties. DCNB-EE has been used in the synthesis of various compounds, and its mechanism of action has been studied for its biochemical and physiological effects.

Scientific Research Applications

4,5-Dichloro-2-nitro-benzoic acid ethyl ester has been used in a variety of scientific research applications, such as the synthesis of other compounds, the study of its mechanism of action, and the study of its biochemical and physiological effects. This compound has also been used in the synthesis of various pharmaceuticals and other compounds, as well as in the study of its mechanism of action.

Mechanism of Action

The mechanism of action of 4,5-Dichloro-2-nitro-benzoic acid ethyl ester is not fully understood, but it is believed to involve the formation of a covalent bond between the nitro group of the nitrobenzene and the alkyl halide. This covalent bond is then broken down by the base, resulting in the formation of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound has the potential to act as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of certain neurotransmitters. This inhibition of MAO could potentially lead to a variety of biochemical and physiological effects, such as an increase in the levels of certain neurotransmitters, which could then lead to various physiological effects.

Advantages and Limitations for Lab Experiments

4,5-Dichloro-2-nitro-benzoic acid ethyl ester has several advantages for use in lab experiments. It is relatively easy to synthesize, and its mechanism of action is well understood. Additionally, this compound has been used in a variety of scientific research applications, making it a useful tool for scientists. However, there are some limitations to the use of this compound in lab experiments. For example, its biochemical and physiological effects are not yet fully understood, and its potential to act as an inhibitor of MAO may lead to unexpected results.

Future Directions

The potential of 4,5-Dichloro-2-nitro-benzoic acid ethyl ester to be used in a variety of scientific research applications has yet to be fully explored. There is still much to be learned about its mechanism of action and its biochemical and physiological effects. Additionally, further research is needed to determine the potential of this compound to act as an inhibitor of MAO and its potential effects on neurotransmitter levels. Furthermore, research into the synthesis of this compound could lead to more efficient and cost-effective methods of producing the compound. Finally, research into the potential of this compound to be used in the synthesis of pharmaceuticals and other compounds could lead to new and more effective treatments for a variety of diseases and conditions.

Synthesis Methods

4,5-Dichloro-2-nitro-benzoic acid ethyl ester is synthesized by a method known as the nitrobenzene reaction. In this method, an alkyl halide reacts with an aqueous solution of nitrobenzene in the presence of a base, such as sodium hydroxide, to produce this compound. This method is considered to be a relatively simple and efficient way to produce this compound.